Cas no 1538937-99-3 (8-Bromo-indolizine)

• Product Name: 8-Bromo-indolizine
• CAS No: 1538937-99-3
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD31693586
• CID: 4778162
• PubChem ID: 83679981
• Update Time: 2026-02-27

8-Bromo-indolizine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-indolizine
• 8-Bromoindolizine
• SB33857
• CS-0341595
• F75883
• 1538937-99-3

• MDL： MFCD31693586
• Inchi： 1S/C8H6BrN/c9-7-3-1-5-10-6-2-4-8(7)10/h1-6H
• InChI Key： HUNXADWIXNMRBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C=CC=C21

Computed Properties

• Exact Mass: 194.96836 g/mol
• Monoisotopic Mass: 194.96836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.04
• XLogP3: 3.2
• Topological Polar Surface Area: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 8-Bromo-indolizine

Comprehensive Overview of 8-Bromo-indolizine (CAS No. 1538937-99-3): Properties, Applications, and Research Insights

8-Bromo-indolizine (CAS No. 1538937-99-3) is a heterocyclic organic compound featuring a bromine substituent at the 8-position of the indolizine scaffold. This structure renders it a versatile intermediate in pharmaceutical, agrochemical, and materials science research. The indolizine core is known for its electron-rich properties, making 8-Bromo-indolizine a valuable building block for synthesizing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct bioactive compounds or functional materials.

In recent years, the demand for brominated heterocycles like 8-Bromo-indolizine has surged due to their role in drug discovery. For instance, indolizine derivatives are investigated for their potential in treating neurodegenerative diseases, a hot topic in AI-driven drug development. Computational tools, including machine learning models, predict the bioactivity of such compounds, aligning with trends in high-throughput screening. Users often search for "8-Bromo-indolizine synthesis" or "CAS 1538937-99-3 applications," reflecting interest in its practical utility.

The compound’s physicochemical properties, such as solubility in organic solvents (e.g., DMSO or THF) and stability under inert conditions, are critical for laboratory handling. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize 8-Bromo-indolizine purity, a frequent query among chemists optimizing synthetic protocols. Environmental and safety considerations also drive searches for "green chemistry alternatives" to brominated reagents, highlighting the need for sustainable methodologies.

Beyond pharmaceuticals, 8-Bromo-indolizine finds niche applications in organic electronics. Its conjugated system enables use in OLEDs or photovoltaic materials, areas gaining traction due to renewable energy trends. Patent databases reveal growing interest in indolizine-based dyes and sensors, addressing demands for smart materials. This multidisciplinary relevance ensures CAS 1538937-99-3 remains a keyword in both academic and industrial research.

To summarize, 8-Bromo-indolizine exemplifies the intersection of traditional organic chemistry and modern technological demands. Its adaptability to catalysis, medicinal chemistry, and material science underscores its importance. As AI and automation reshape chemical research, compounds like this will continue to be pivotal in answering "how to functionalize indolizines" or "best practices for brominated intermediates," making it a staple in innovation pipelines.